Cas no 2138205-25-9 (2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-1,3-thiazole-5-carboxylic acid
• CAS No: 2138205-25-9
• MF: C₂₁H₁₈N₂O₄S
• MW: 394.443624019623
• CID: 6232061
• PubChem ID: 165457428
• Update Time: 2025-06-13

2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-1,3-thiazole-5-carboxylic acid
• EN300-701164
• 2138205-25-9

• Inchi： 1S/C21H18N2O4S/c24-20(25)18-11-23-19(28-18)9-10-22-21(26)27-12-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-8,11,17H,9-10,12H2,(H,22,26)(H,24,25)
• InChI Key： OQHBIPPWOSKNLG-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CN=C1CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 394.09872823g/mol
• Monoisotopic Mass: 394.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 117Ų

Additional information on 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-1,3-thiazole-5-carboxylic acid

Recent Advances in the Application of 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-1,3-thiazole-5-carboxylic acid (CAS: 2138205-25-9) in Chemical Biology and Pharmaceutical Research

The compound 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-1,3-thiazole-5-carboxylic acid (CAS: 2138205-25-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiazole-carboxylic acid scaffold and fluorenylmethoxycarbonyl (Fmoc) protecting group, has demonstrated versatile applications in peptide synthesis, drug discovery, and bioconjugation strategies. Recent studies have explored its potential as a building block for novel therapeutic agents and as a tool for probing biological systems.

One of the key areas of research involving this compound focuses on its role in solid-phase peptide synthesis (SPPS). The Fmoc group serves as a temporary protecting group for the amino functionality, allowing for the stepwise construction of complex peptides. Researchers have leveraged the thiazole moiety's inherent bioactivity to design peptide analogs with enhanced stability and target specificity. A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's utility in synthesizing thiazole-containing peptidomimetics with potent inhibitory activity against proteolytic enzymes.

In addition to its applications in peptide chemistry, this molecule has shown promise in the development of small-molecule therapeutics. The thiazole ring system is a privileged structure in medicinal chemistry, known to interact with various biological targets. Recent investigations have explored modifications of the carboxylic acid functionality to create prodrugs or to facilitate conjugation with other pharmacophores. A notable example includes its use in the design of kinase inhibitors, where the compound serves as a core scaffold for structure-activity relationship (SAR) studies.

The compound's potential in bioconjugation chemistry has also been a subject of active research. Its carboxylic acid group enables facile coupling with amines or alcohols, making it valuable for labeling biomolecules or constructing antibody-drug conjugates (ADCs). A 2024 publication in Bioconjugate Chemistry demonstrated its efficacy in creating stable linkages with monoclonal antibodies, paving the way for targeted drug delivery systems. Furthermore, the fluorescence properties of the Fmoc group have been exploited for tracking and imaging applications in cellular studies.

Recent synthetic advancements have focused on improving the accessibility and purity of 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-1,3-thiazole-5-carboxylic acid. Novel purification techniques and scalable synthetic routes have been developed to meet the growing demand for this versatile building block. These developments have significantly reduced production costs while maintaining high chemical purity, making the compound more accessible for both academic and industrial research.

Looking forward, researchers anticipate expanded applications of this compound in various therapeutic areas, including oncology, infectious diseases, and neurological disorders. Its unique structural features and demonstrated versatility position it as a valuable tool in the chemical biologist's toolkit. Ongoing studies are exploring its potential in CRISPR-Cas9 delivery systems and as a component of novel biomaterials for tissue engineering applications.